Cas no 921124-04-1 (5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide)

• Product Name: 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• CAS No: 921124-04-1
• MF: C₁₇H₁₃ClN₄O₆
• MW: 404.76132273674
• CID: 5969196
• PubChem ID: 5093297
• Update Time: 2025-06-08

5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide
• 5-chloro-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-nitrobenzamide
• Benzamide, 5-chloro-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-nitro-
• F1374-0695
• 921124-04-1
• 5-chloro-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-nitrobenzamide
• AKOS024607947

• Inchi： 1S/C17H13ClN4O6/c1-26-11-5-9(6-12(8-11)27-2)16-20-21-17(28-16)19-15(23)13-7-10(18)3-4-14(13)22(24)25/h3-8H,1-2H3,(H,19,21,23)
• InChI Key： NBCNCNGWHACYEO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 404.0523618g/mol
• Monoisotopic Mass: 404.0523618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• pka: 8.90±0.70(Predicted)

Additional information on 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide

Introduction to 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide (CAS No. 921124-04-1)

5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide, identified by its CAS number 921124-04-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic nitroaromatic amides that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural features of this compound, including its nitro group and oxadiazole moiety, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>nitrobenzamide moiety in the molecular structure of 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide plays a crucial role in determining its pharmacological profile. Nitroaromatic compounds are well-known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the nitro group not only influences the electronic properties of the molecule but also facilitates its participation in hydrogen bonding interactions, which are essential for binding to biological targets. This feature makes it particularly useful in the design of molecules with enhanced binding affinity and selectivity.

The< strong>3,5-dimethoxyphenyl substituent in the compound adds another layer of complexity to its biological activity. Methoxy groups are known to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and thus their bioavailability. Additionally, the methoxy groups can participate in hydrophobic interactions with biological targets, further modulating the binding affinity and selectivity of the compound. The combination of these structural features makes 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. Heterocycles are known for their versatility and ability to exhibit a wide range of biological activities. The oxadiazole ring in 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide is particularly noteworthy due to its presence in many bioactive molecules. Oxadiazole derivatives have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The structural rigidity provided by the oxadiazole ring allows for precise tuning of molecular interactions with biological targets, making it an attractive scaffold for drug design.

The< strong>CAS number 921124-04-1 is a unique identifier for this compound and serves as a key reference point for researchers studying its properties and applications. This identification number ensures that scientists can accurately track and cite the compound in their publications and patents. The use of CAS numbers is standard practice in chemical research to maintain consistency and accuracy across different studies and databases.

Current research in pharmaceutical chemistry has highlighted the importance of understanding the structure-property relationships (SPR) of molecules like 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide. SPR studies help researchers predict how changes in molecular structure will affect biological activity. By analyzing the relationship between structural features such as functional groups and substituents with their corresponding biological effects, scientists can design more effective drugs with fewer side effects. The nitro group and oxadiazole moiety in this compound are key structural elements that contribute to its unique pharmacological profile.

The< strong>pharmacological potential of 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2-nitrobenzamide has been explored in several preclinical studies. These studies have demonstrated its ability to interact with various biological targets relevant to human diseases. For instance, some preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and cancer progression. Such findings underscore the importance of continued research into this molecule and its derivatives.

The< strong>synthesis of 5-chloro-N-5-(3,5-dimethoxyphenyl)-1,3,4-oaxadiazol -2 -y l -2 -nitrobenzamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3 , 5 -dimethoxyaniline derivatives , which are then functionalized through nitration , coupling reactions , and cyclization steps . Each step must be carefully controlled to avoid unwanted side products that could compromise the final product's quality . Advanced synthetic techniques , including catalytic methods , have been employed to improve efficiency and reduce environmental impact . These advancements reflect broader trends in pharmaceutical synthesis aimed at increasing sustainability while maintaining high standards of product quality . p > < p > The< strong > analytical characterization strong >of 5 - chloro - N - 5 - ( 3 , 5 - dimethoxyphenyl ) - 1 , 3 , 4 - ox adia z ol - 2 - y l - 2 - ni trobe nz amide is essential for understanding its physicochemical properties . Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm its identity , purity , an d molecular structure . These analytical methods provide critical data that ensures consistency across different batches an d supports further pharmacological studie s . Accurate characterization is also important for regulatory purposes an d commercialization efforts . p > < p > In conclusion ,< strong > 5-chloro-N- N - ( 3 , 5 - dimeth oxyphen y l ) - 1 , 3 , 4 - ox adia z ol - y l strong > benz amide ( CAS No . ) is a promis ing compoun d wi th significant pharma col ogical potential . Its unique structural features an d demonstrated ability to interact wi th bi ological targets make it an attractive candidate for further research an d development . As our understanding o f str ucture-property relationships improves , we can expect more effective drug candidates like thi s one to emerge from ongoing research efforts . The continued exploration o f such compoun ds holds great promise for advancing therapeutic interventions i n various human diseases . p >